5-{[(2,5-dimethoxyphenyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 5-[(2,5-dimethoxyphenyl)carbamoyl]-1-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C14H15N3O5/c1-17-12(9(7-15-17)14(19)20)13(18)16-10-6-8(21-2)4-5-11(10)22-3/h4-7H,1-3H3,(H,16,18)(H,19,20)
• InChI Key: CVWNKLPWGWXAFP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C(=O)O)C(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C14H15N3O5
• Molecular Weight: 305.29 g/mol

Description

5-{[(2,5-dimethoxyphenyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as DMCM, and it has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DMCM involves its binding to the benzodiazepine site on the GABA-A receptor. This results in an increase in the activity of the receptor, leading to the anxiolytic and sedative effects of the compound. DMCM has been found to have a higher affinity for the GABA-A receptor than other benzodiazepines, making it a useful tool for studying the role of this receptor in anxiety and stress-related disorders.
Biochemical and Physiological Effects:
DMCM has a variety of biochemical and physiological effects. It has been found to increase the activity of the GABA-A receptor, leading to anxiolytic and sedative effects. It has also been found to have anticonvulsant effects and to inhibit the development of tolerance to other benzodiazepines. DMCM has been shown to alter the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMCM for lab experiments is its high affinity for the GABA-A receptor. This makes it a useful tool for studying the role of this receptor in anxiety and stress-related disorders. DMCM has also been found to have a longer duration of action than other benzodiazepines, making it useful for studying the development of tolerance to these compounds. However, DMCM has some limitations for lab experiments, including its potential for toxicity and its limited solubility in water.

Future Directions

There are several future directions for research related to DMCM. One area of research is the development of new compounds that have similar anxiolytic and sedative effects but with fewer side effects and greater solubility in water. Another area of research is the use of DMCM as a tool for studying the mechanisms underlying anxiety and stress-related disorders. This could involve the development of new animal models or the use of DMCM in human studies. Finally, there is potential for the use of DMCM in the development of new treatments for substance abuse disorders.

Scientific Research Applications

DMCM has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have anxiolytic and sedative effects, and it has been used as a tool to study the mechanisms underlying anxiety and stress-related disorders. DMCM has also been studied for its potential as an anticonvulsant and as a treatment for substance abuse disorders.